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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Bromo-3-fluoro-6-nitrophenol,
a halogenated nitrophenol derivative with potential applications in synthetic chemistry and drug
discovery. This document is intended to serve as a valuable resource for researchers by
consolidating available data on its physicochemical properties, synthesis, and safety
considerations.

Compound Identification and Structure

2-Bromo-3-fluoro-6-nitrophenol is a substituted aromatic compound with the chemical
formula CeHsBrFNOs.[1] Its structure is characterized by a phenol ring substituted with a
bromine atom at the second position, a fluorine atom at the third position, and a nitro group at
the sixth position relative to the hydroxyl group.

Molecular Structure:

Caption: Chemical structure of 2-Bromo-3-fluoro-6-nitrophenol.
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Physicochemical Properties

A comprehensive understanding of a compound's physicochemical properties is fundamental
for its application in research and development. The following table summarizes the available
data for 2-Bromo-3-fluoro-6-nitrophenol.

Property Value Source
Molecular Formula CeHsBrFNOs PubChem[1]
Molecular Weight 235.99 g/mol PubChem[1]
CAS Number 103979-08-4 PubChem[1]
Melting Point Data not available BIOFOUNTIZ]
Boiling Point Data not available BIOFOUNTI[2]

Note on Melting and Boiling Points: As of the latest update of this guide, experimentally
determined melting and boiling points for 2-Bromo-3-fluoro-6-nitrophenol are not publicly
available. Researchers should exercise caution and may need to determine these values
experimentally for their specific applications. For context, a structurally similar compound, 2-
Bromo-6-nitrophenol, has a reported melting point of 66-70 °C.[3] However, the presence of the
fluorine atom in the target molecule is expected to influence its physical properties.

Synthesis

Halogenated nitrophenols are typically synthesized through electrophilic substitution reactions
on a phenol or substituted phenol precursor. While a specific, detailed experimental protocol for
the synthesis of 2-Bromo-3-fluoro-6-nitrophenol is not readily available in the searched
literature, a general synthetic approach can be inferred from related preparations.

A plausible synthetic route would involve the nitration of 2-bromo-3-fluorophenol. This
precursor, however, is not a common starting material. A more likely multi-step synthesis might
involve:

o Fluorination of a suitable bromophenol derivative.

e Bromination of a fluorophenol derivative.
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« Nitration of the resulting 2-bromo-3-fluorophenol.

The nitration step would likely employ a mixture of nitric acid and sulfuric acid under carefully
controlled temperature conditions to ensure regioselectivity and prevent over-nitration or side
reactions.

lllustrative Synthetic Workflow:

Caption: A potential synthetic workflow for 2-Bromo-3-fluoro-6-nitrophenol.

Applications in Research and Drug Development

Halogenated and nitrated phenolic compounds are valuable intermediates in organic synthesis
and have been explored for various applications in drug discovery and materials science. The
presence of multiple reactive sites on 2-Bromo-3-fluoro-6-nitrophenol—the hydroxyl, nitro,
and halo groups—makes it a versatile building block.

e Medicinal Chemistry: The phenol group can be derivatized to form ethers or esters, while the
nitro group can be reduced to an amine, which is a key functional group in many
pharmaceuticals. The bromo and fluoro substituents can modulate the compound's
lipophilicity, metabolic stability, and binding interactions with biological targets.

e Agrochemicals: Nitrophenols have been investigated for their use as herbicides and
fungicides.

o Material Science: The aromatic and polar nature of the compound suggests potential
applications in the development of dyes, polymers, and other functional materials.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-Bromo-3-fluoro-6-nitrophenol.

Hazard Identification:

Based on GHS classifications from available sources, 2-Bromo-3-fluoro-6-nitrophenol is
considered:
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e Harmful if swallowed.[1]

e Harmful in contact with skin.[1]

e Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e Harmful if inhaled.[1]

e May cause respiratory irritation.[1]
Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

First Aid Measures:

e Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

o Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water
afterward. Seek immediate medical attention.

Conclusion
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2-Bromo-3-fluoro-6-nitrophenol is a chemical compound with significant potential as a
synthetic intermediate in various fields, particularly in drug discovery and development. While
key physicochemical data such as its melting and boiling points are not yet publicly
documented, its structural features suggest a high degree of reactivity and versatility.
Researchers working with this compound should proceed with appropriate safety measures
and may need to perform their own characterization to determine its physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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